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Compound of Interest

Compound Name: 1-Butylpiperidin-4-amine

CAS No.: 50534-21-9

Cat. No.: B1281190

Get Quote

Executive Summary
In the landscape of medicinal chemistry, the piperidine ring is a "privileged scaffold," appearing

in over 12,000 biologically active compounds. While 1-methylpiperidin-4-amine is the standard

default for introducing a basic amine, 1-butylpiperidin-4-amine (CAS: 50534-21-9) represents

a strategic alternative for modulating lipophilicity (LogP), blood-brain barrier (BBB) permeability,

and hydrophobic pocket occupancy.[1]

This guide compares the 1-butyl variant against its methyl and benzyl counterparts, providing

experimental protocols and decision-making frameworks for hit-to-lead optimization.[1]

Physicochemical Comparison
The choice of the N-substituent on the piperidine ring drastically alters the physicochemical

profile of the molecule.[1] The butyl group adds significant lipophilicity without altering the pKa

of the tertiary amine, affecting both pharmacokinetics (PK) and off-target safety liabilities

(specifically hERG).
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Table 1: Head-to-Head Profile
Feature

1-Methylpiperidin-4-

amine

1-Butylpiperidin-4-

amine

1-Benzylpiperidin-4-

amine

CAS Number 41838-46-4 50534-21-9 50541-93-0

Molecular Weight 114.19 g/mol 156.27 g/mol 190.28 g/mol

ClogP (Predicted) ~0.2 - 0.5 ~1.8 - 2.1 ~2.3 - 2.5

pKa (Piperidine N) ~10.0 ~10.1 ~9.5 (Inductive effect)

Solubility (Aq) Miscible / Very High Moderate Low

Primary Utility
Solubility handle;

metabolic stability.[2]

Hydrophobic pocket

filling; BBB

penetration.

Pi-stacking

interactions; high

potency.

Key Risk

High clearance

(renal); low

permeability.

hERG inhibition;

metabolic oxidation.

CYP inhibition; high

metabolic turnover.

Medicinal Chemistry Strategy: When to Switch to
Butyl?
The "Butyl Pocket" Effect
In many GPCRs and kinases (e.g., Sigma-1 receptors, CCR5), the binding site contains a

hydrophobic "channel" adjacent to the basic amine binding site.

Methyl groups often fail to reach these hydrophobic residues, resulting in lower affinity.

Butyl chains are flexible enough to adopt a conformation that fills these pockets (entropic

gain) while maintaining the basic nitrogen's ability to form a salt bridge.

The hERG Liability Warning
The hERG potassium channel contains a central cavity that binds lipophilic, basic amines.
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Risk: The 1-butylpiperidin-4-amine motif possesses the classic pharmacophore for hERG

blockage: a basic center flanked by a lipophilic tail (4-carbon chain).[1]

Mitigation: If hERG liability appears, consider introducing polarity into the butyl chain (e.g., 4-

fluorobutyl or 3-methoxypropyl) or constraining the chain (e.g., cyclobutylmethyl).

Decision Framework (Visualization)
The following decision tree assists in selecting the appropriate piperidine building block during

the Lead Optimization phase.

Lead Optimization:
Select Piperidine Core

Is Aqueous Solubility
a Limiting Factor?

Is Potency
Satisfactory?

No (Solubility OK)

Select:
1-Methylpiperidin-4-amine

Yes (Need Solubility)

Yes (Potency OK)

Is there a Hydrophobic
Pocket nearby?

No (Need Potency)

Select:
1-Butylpiperidin-4-amine

Aliphatic/Flexible Pocket

Select:
1-Benzylpiperidin-4-amine

Aromatic/Pi-Stacking Pocket

Assess hERG Liability

Critical Step
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Click to download full resolution via product page

Figure 1: Strategic decision matrix for selecting N-substituted piperidine building blocks based

on solubility, potency, and structural requirements.[1]

Experimental Protocols
Method A: Reductive Amination (Recommended)
This method is superior to direct alkylation as it avoids over-alkylation to quaternary ammonium

salts and allows for the use of commercially available N-Boc-4-aminopiperidine.[1]

Reagents:

4-(N-Boc-amino)piperidine (CAS: 73874-95-0)[1]

Butyraldehyde (1.1 equiv)[1][2][3]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

Dichloromethane (DCM) / Acetic Acid (AcOH)[1]

Protocol:

Imine Formation: Dissolve 4-(N-Boc-amino)piperidine (1.0 mmol) in DCM (10 mL). Add

Butyraldehyde (1.1 mmol) and AcOH (1 drop). Stir at room temperature (RT) for 30 minutes.

Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise. Warm to RT and stir for 4–12

hours. Monitor by LC-MS.[1][4][5]

Workup: Quench with sat. NaHCO₃. Extract with DCM (3x). Dry organic layer over Na₂SO₄

and concentrate.

Deprotection: Dissolve the crude intermediate (1-butyl-4-Boc-aminopiperidine) in DCM/TFA

(4:1 ratio). Stir for 1 hour.

Isolation: Concentrate in vacuo. Basify with 1M NaOH to pH >12.[1] Extract with

DCM/Isopropanol (3:1) to recover the free amine.
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Method B: Direct Alkylation (Alternative)
Used when aldehydes are unstable or unavailable.[1] Requires careful control of stoichiometry.

Reagents:

4-(N-Boc-amino)piperidine[1]

1-Bromobutane (0.95 equiv - slight deficit to prevent quaternization)[1]

K₂CO₃ (2.0 equiv)[1][4]

Acetonitrile (ACN)[1][4]

Protocol:

Suspend amine and K₂CO₃ in ACN.[1][4]

Add 1-Bromobutane dropwise at RT.[1]

Heat to 60°C for 4 hours.

Filter inorganic salts, concentrate, and purify via column chromatography (MeOH/DCM

gradient) before deprotection.

Synthesis Pathway Visualization[1]

4-(N-Boc-amino)
piperidine

Intermediate:
1-Butyl-4-(Boc-amino)

piperidine

Reductive
Amination

Butyraldehyde
+ STAB

Product:
1-Butylpiperidin-4-amine

Acidic
Cleavage

TFA / DCM
(Deprotection)

Click to download full resolution via product page

Figure 2: Two-step synthesis of 1-butylpiperidin-4-amine from the Boc-protected precursor

via reductive amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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